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Abstract
Yadanzioside K, a naturally occurring quassinoid glucoside isolated from the seeds of Brucea

javanica, has garnered interest within the scientific community for its potential biological

activities. This technical guide provides a comprehensive overview of the chemical structure

and known properties of Yadanzioside K, intended to serve as a foundational resource for

researchers in natural product chemistry, pharmacology, and drug discovery. The document

details its molecular architecture, summarizes its physicochemical characteristics, and presents

available data on its biological effects, including cytotoxic activity. Experimental methodologies,

where available, are described to facilitate further investigation and validation.

Chemical Structure and Identification
Yadanzioside K is a complex tetracyclic triterpenoid glycoside. Its core structure is based on

the picrasane skeleton, characteristic of quassinoids, which is further embellished with a

glucose moiety and other functional groups.

Table 1: Chemical Identification of Yadanzioside K
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Identifier Value Reference

IUPAC Name

methyl 3-(4-acetyloxy-3,4-

dimethylpent-2-enoyl)oxy-

15,16-dihydroxy-9,13-dimethyl-

4,11-dioxo-10-[3,4,5-

trihydroxy-6-

(hydroxymethyl)oxan-2-yl]oxy-

5,18-

dioxapentacyclo[12.5.0.0¹,⁶.0²,

¹⁷.0⁸,¹³]nonadec-9-ene-17-

carboxylate

[1]

Molecular Formula C₃₆H₄₈O₁₈ [1]

Molecular Weight 768.76 g/mol [1]

CAS Number 101559-98-2 [1]

Canonical SMILES

CC1=C(C(=O)OCC2(C(C(C3=

C(C(=O)C=C(C3=O)C)O[C@H

]4--INVALID-LINK--

CO)O)O">C@@HO)C2)OC(=

O)C=C(C)C(C)

(C)OC(=O)C)C)C(=O)OC

N/A

Synonyms

Picras-3-en-21-oicacid, 15-

[[(2E)-4-(acetyloxy)-3,4-

dimethyl-1-oxo-2-

pentenyl]oxy]-13,20-epoxy-3-

(b-D-

glucopyranosyloxy)-11,12-

dihydroxy-2,16-dioxo-, methyl

ester, (11b,12a,15b)- (9CI)

[1]

Physicochemical Properties
Detailed experimental data on the physicochemical properties of Yadanzioside K are limited in

publicly available literature. However, based on its chemical structure and information on
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related compounds, some properties can be inferred.

Table 2: Physicochemical Properties of Yadanzioside K

Property Value Notes

Appearance Powder

Solubility Soluble in DMSO
Inferred from related

Yadanziosides

Melting Point Not reported

Biological Activity
Yadanzioside K has been identified as a constituent of Brucea javanica, a plant with a history

of use in traditional medicine for treating conditions such as dysentery, malaria, and cancer.

Scientific investigation into the specific bioactivities of Yadanzioside K is emerging.

Cytotoxic Activity
One of the notable biological activities of Yadanzioside K is its cytotoxicity against cancer

cells. A study has reported its effect on murine leukemia cells.

Table 3: Cytotoxic Activity of Yadanzioside K

Cell Line Assay IC₅₀ Reference

P-388 Murine

Leukemia Cells
Cytotoxicity Assay 1.6 µg/mL

This finding suggests that Yadanzioside K possesses moderate cytotoxic potential and

warrants further investigation into its anticancer properties and mechanism of action.

Experimental Protocols
Detailed experimental protocols for the isolation and biological evaluation of Yadanzioside K
are not extensively documented in a single source. However, a general workflow can be
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constructed based on standard methodologies in natural product chemistry and pharmacology.

Isolation and Purification of Yadanzioside K
The following diagram illustrates a typical workflow for the isolation of Yadanzioside K from

Brucea javanica seeds.

Extraction Fractionation Purification

Brucea javanica Seeds Extraction with Ethanol
Grinding and Soaking

Crude Ethanol Extract Solvent Partitioning
(e.g., Hexane, EtOAc, BuOH)

Butanol Fraction
Polar Constituents Column Chromatography

(e.g., Silica Gel, ODS)
Preparative HPLC

Further Separation
Pure Yadanzioside K

Click to download full resolution via product page

Figure 1. General workflow for the isolation of Yadanzioside K.

Cytotoxicity Assay (MTT Assay)
The cytotoxic activity of Yadanzioside K against P-388 murine leukemia cells was likely

determined using a standard colorimetric assay such as the MTT (3-(4,5-dimethylthiazol-2-

yl)-2,5-diphenyltetrazolium bromide) assay. The general principle of this assay is outlined

below.
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Seed P-388 cells in a 96-well plate

Treat cells with varying concentrations of Yadanzioside K

Incubate for a specified period (e.g., 48-72 hours)

Add MTT solution to each well

Viable cells metabolize MTT to formazan crystals

Add solubilizing agent (e.g., DMSO) to dissolve formazan

Measure absorbance at a specific wavelength (e.g., 570 nm)

Calculate the IC₅₀ value from the dose-response curve

Click to download full resolution via product page

Figure 2. Workflow for a typical MTT cytotoxicity assay.

Signaling Pathways and Mechanism of Action
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The precise molecular mechanisms and signaling pathways through which Yadanzioside K
exerts its cytotoxic effects have not yet been elucidated. Given its classification as a

quassinoid, it may share mechanisms with other compounds in this class, which are known to

interfere with various cellular processes, including protein synthesis and NF-κB signaling.

Further research is required to delineate the specific targets of Yadanzioside K.

Yadanzioside K

Unknown Cellular Target(s)

Interaction

Downstream Signaling Cascades

Modulation

Cellular Response
(e.g., Apoptosis, Cell Cycle Arrest)

Observed Cytotoxicity

Click to download full resolution via product page

Figure 3. Postulated general mechanism of action for Yadanzioside K.

Conclusion and Future Directions
Yadanzioside K is a structurally complex natural product with demonstrated cytotoxic activity.

This guide provides a summary of the current knowledge regarding its chemical structure and

biological properties. Significant gaps in the understanding of its physicochemical
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characteristics, full biological activity profile, and mechanism of action remain. Future research

should focus on:

Comprehensive Spectroscopic Analysis: Detailed 1D and 2D NMR studies to fully assign its

proton and carbon signals.

Physicochemical Characterization: Determination of properties such as melting point,

solubility in various solvents, and stability.

Broad Biological Screening: Evaluation of its activity against a wider range of cancer cell

lines, as well as its potential anti-inflammatory, antiviral, and antiplasmodial properties.

Mechanism of Action Studies: Elucidation of the specific molecular targets and signaling

pathways affected by Yadanzioside K to understand the basis of its bioactivity.

A deeper understanding of Yadanzioside K will be crucial for assessing its potential as a lead

compound for the development of new therapeutic agents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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